Cas no 2138530-33-1 (2-tert-butyl-5-(1H-imidazol-4-yl)aniline)

• Product Name: 2-tert-butyl-5-(1H-imidazol-4-yl)aniline
• CAS No: 2138530-33-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6036409
• PubChem ID: 165495814
• Update Time: 2025-05-20

2-tert-butyl-5-(1H-imidazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(1H-imidazol-4-yl)aniline
• EN300-1142330
• 2138530-33-1

• Inchi： 1S/C13H17N3/c1-13(2,3)10-5-4-9(6-11(10)14)12-7-15-8-16-12/h4-8H,14H2,1-3H3,(H,15,16)
• InChI Key： ISRBQPWQEHJYAR-UHFFFAOYSA-N
• SMILES： NC1C=C(C2=CN=CN2)C=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-tert-butyl-5-(1H-imidazol-4-yl)aniline

2-Tert-butyl-5-(1H-imidazol-4-yl)aniline

2-Tert-butyl-5-(1H-imidazol-4-yl)aniline, also known by its CAS registry number 2138530-33-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential in advanced materials development. The molecule consists of a central aniline moiety substituted with a tert-butyl group at the 2-position and an imidazole ring at the 5-position, creating a structure that balances steric effects and electronic interactions.

Recent studies have highlighted the importance of tert-butyl groups in stabilizing organic molecules, particularly in aromatic systems. The presence of the tert-butyl group in 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline contributes to its thermal stability and enhances its compatibility with various synthetic processes. Meanwhile, the imidazole ring introduces nitrogen atoms into the structure, which can participate in hydrogen bonding and other non-covalent interactions, making this compound highly functionalizable.

The synthesis of 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for downstream applications. For instance, recent advancements in catalytic methods have enabled the use of transition metal catalysts to facilitate the coupling between the tert-butyl aniline derivative and the imidazole ring, significantly improving reaction efficiency.

In terms of applications, 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline has shown promise in the development of advanced materials, particularly in the field of organic electronics. Its structure allows for easy incorporation into polymers or small molecule frameworks, where it can act as a building block for light-emitting diodes (LEDs), sensors, or photovoltaic devices. The compound's ability to form self-assembled monolayers (SAMs) has also been explored, with potential applications in surface functionalization and nanotechnology.

Recent research has focused on leveraging the electronic properties of 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline for drug delivery systems. The imidazole moiety has been shown to interact with biological molecules, making this compound a candidate for drug conjugation and targeted delivery. Additionally, its steric bulk provided by the tert-butyl group can influence drug solubility and bioavailability, offering new avenues for pharmaceutical development.

The integration of imidazole rings into aromatic systems like 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline has also opened doors for catalytic applications. The nitrogen atoms in the imidazole ring can coordinate with metal ions, enabling this compound to act as a ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its effectiveness as a ligand in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it facilitates bond formation under mild conditions.

Furthermore, the compound's ability to undergo post-synthetic modifications has made it a valuable tool in combinatorial chemistry. By introducing additional functional groups or altering existing ones, researchers can tailor 2-Tert-butyl-5-(1H-imidazol-4-yl)aniline to suit specific applications. This flexibility has been exploited in developing novel materials for energy storage devices, such as supercapacitors and batteries.

In conclusion, 2-Tert-butyl-5-(1H-imidazol-4-yli aniline) (CAS No: 2138530 - 33 - 1) stands out as a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure combines steric stability with functional versatility, making it a valuable asset for researchers seeking innovative solutions in organic synthesis and material development.